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Compound of Interest

Compound Name: Mavacoxib-d4

Cat. No.: B12415493 Get Quote

For researchers, scientists, and drug development professionals, this guide provides an in-

depth overview of Mavacoxib-d4, a deuterated internal standard essential for the accurate

quantification of the long-acting, COX-2 selective non-steroidal anti-inflammatory drug (NSAID),

Mavacoxib. This document outlines key information regarding suppliers, purity, and detailed

experimental protocols for its use in pharmacokinetic analysis.

Supplier and Purity Information
Mavacoxib-d4 is available from several chemical suppliers catering to the research and

pharmaceutical industries. While the purity of chemical standards is lot-dependent, the

following table summarizes publicly available information and typical specifications. For

precise, lot-specific purity data, it is imperative to consult the Certificate of Analysis (CoA)

provided by the supplier at the time of purchase.[1][2]
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Supplier Product Name
Catalog
Number
(Example)

Stated Purity
Additional
Information

MedchemExpres

s
Mavacoxib-d4 HY-119447S

Lot-specific (CoA

available upon

request)[2]

Provided as a

solid.

Recommended

storage

conditions are

detailed in the

CoA.[2]

Santa Cruz

Biotechnology
Mavacoxib-d4 sc-479421

Lot-specific

(Refer to CoA for

data)[1]

Alternate name:

4-[5-(4-

Fluorophenyl)-3-

(trifluoromethyl)-

1H-pyrazol-1-

yl]benzenesulfon

amide-d4.[1]

Note: The listed catalog numbers are for reference only and may vary. Researchers should

always verify the current product information with the supplier.

Mechanism of Action: COX-2 Inhibition
Mavacoxib, the parent compound of Mavacoxib-d4, is a selective inhibitor of the

cyclooxygenase-2 (COX-2) enzyme.[3] The COX-2 pathway is critical in mediating

inflammation and pain. The diagram below illustrates this signaling cascade and the inhibitory

action of Mavacoxib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scbt.com [scbt.com]

2. medchemexpress.com [medchemexpress.com]

3. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Mavacoxib-d4: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12415493#mavacoxib-d4-supplier-and-purity-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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